Cas no 54586-78-6 (2-Propenoic acid,2-methyl-, (trimethoxysilyl)methyl ester)

2-Propenoic acid, 2-methyl-, (trimethoxysilyl)methyl ester is a functional silane monomer combining methacrylate and trimethoxysilyl groups. This hybrid structure enables dual reactivity, allowing it to participate in free-radical polymerization via the methacrylate moiety while forming siloxane networks through hydrolysis-condensation of the trimethoxysilyl group. Its key advantages include enhanced adhesion to inorganic substrates (e.g., glass, metals) due to silane coupling, improved compatibility in hybrid organic-inorganic systems, and the ability to modify surface properties in coatings or composites. The product is particularly valuable in moisture-curable formulations, crosslinked polymers, and surface modification applications where durable interfacial bonding is required. Its bifunctionality makes it a versatile intermediate in specialty materials synthesis.
2-Propenoic acid,2-methyl-, (trimethoxysilyl)methyl ester structure
54586-78-6 structure
Product Name:2-Propenoic acid,2-methyl-, (trimethoxysilyl)methyl ester
CAS No:54586-78-6
MF:C8H16O5Si
MW:220.295144081116
MDL:MFCD00156471
CID:376621
PubChem ID:16225404
Update Time:2025-06-07

2-Propenoic acid,2-methyl-, (trimethoxysilyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, (trimethoxysilyl)methyl ester
    • METHACRYLOXYMETHYLTRIMETHOXYSILANE
    • trimethoxysilylmethyl 2-methylprop-2-enoate
    • 1-methacryloxymethyltrimethoxysilane
    • Geniosil XL 33
    • Methacryloxymethyltrimethoxysilaneinhibited with MEHQ
    • methacryloyloxymethyltrimethoxysilane
    • methylacryloxymethyltrimethoxysilane
    • trimethoxysilylmethyl methacrylate
    • (methacryloxymethyl)trimethoxysilane
    • FT-0736028
    • MFCD00156471
    • (trimethoxysilyl)methyl methacrylate
    • 2-Propenoic acid, 2-methyl-, (trimethoxysilyl)methyl ester
    • F71446
    • 54586-78-6
    • UOKUUKOEIMCYAI-UHFFFAOYSA-N
    • (trimethoxysilyl)methyl-2-methylacrylate
    • methacryloxymethyl-trimethoxysilane
    • DTXSID2074405
    • SCHEMBL82401
    • (trimethoxysilyl)methyl 2-methylprop-2-enoate
    • MDL： MFCD00156471
    • Inchi： 1S/C8H16O5Si/c1-7(2)8(9)13-6-14(10-3,11-4)12-5/h1,6H2,2-5H3
    • InChI Key： UOKUUKOEIMCYAI-UHFFFAOYSA-N
    • SMILES： [Si](COC(C(=C)C)=O)(OC)(OC)OC

Computed Properties

  • Exact Mass: 220.07700
  • Monoisotopic Mass: 220.07670014g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.030
  • Melting Point: -44°C
  • Boiling Point: 196 ºC
  • Flash Point: 60 ºC
  • Refractive Index: 1.4271
  • PSA: 53.99000
  • LogP: 0.94130

2-Propenoic acid,2-methyl-, (trimethoxysilyl)methyl ester Security Information

  • Safety Instruction： S23; S36/37/39
  • TSCA：No
  • Storage Condition：Below 5 ° C

2-Propenoic acid,2-methyl-, (trimethoxysilyl)methyl ester Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-Propenoic acid,2-methyl-, (trimethoxysilyl)methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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Methacryloxymethyltrimethoxysilane, 95%; .
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AB108762-250 g
Methacryloxymethyltrimethoxysilane, 95%; .
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AB108762-10g
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abcr
AB108762-50g
Methacryloxymethyltrimethoxysilane, 95%; .
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abcr
AB108762-250g
Methacryloxymethyltrimethoxysilane, 95%; .
 54586-78-6 95%
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 €197.20 2025-04-18
1PlusChem
1P00DCPL-1g
METHACRYLOXYMETHYLTRIMETHOXYSILANE
 54586-78-6 97%
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 $12.00 2023-12-16
1PlusChem
1P00DCPL-5g
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